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Compound of Interest

Compound Name: 3-Acetoxy-11-ursen-28,13-olide

Cat. No.: B1151467 Get Quote

An In-depth Technical Guide to 3-Acetoxy-11-
ursen-28,13-olide
For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 3-Acetoxy-11-ursen-28,13-olide, a naturally occurring ursane-type

triterpenoid. The information is compiled for professionals in research, science, and drug

development who are interested in the potential therapeutic applications of this compound.

Core Physical and Chemical Properties
3-Acetoxy-11-ursen-28,13-olide, with the CAS number 35959-08-1, is a derivative of ursolic

acid.[1] It is found in various plant species, including Eucalyptus pulverulenta, Bursera linanoe,

and Eucalyptus viminalis.[1][2] The compound presents as a crystalline solid and has a high

purity of ≥98% when obtained from commercial suppliers.[1][3] For optimal stability, it should be

stored in a refrigerated or frozen state, protected from air and light.[3]
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Property Value Source(s)

Molecular Formula C₃₂H₄₈O₄ [1][2]

Molecular Weight 496.7 g/mol [1][2]

CAS Number 35959-08-1 [1][2]

Appearance Crystalline Solid [1]

Purity ≥98% [1][3]

Solubility in DMSO 10 mM [4]

XLogP3 7.7 [2]

Note: Specific experimental data for melting point, boiling point, and comprehensive spectral

analyses (¹H-NMR, ¹³C-NMR, Mass Spectrometry, IR) for 3-Acetoxy-11-ursen-28,13-olide are

not readily available in the public domain. However, certificates of analysis from commercial

suppliers indicate that its structure has been confirmed by ¹H-NMR.[3]

Experimental Protocols
While detailed, step-by-step experimental protocols for the isolation and synthesis of 3-
Acetoxy-11-ursen-28,13-olide are not extensively published, the following sections outline the

general methodologies based on available information.

Isolation from Natural Sources
A general procedure for the isolation of triterpenoids from plant sources such as Eucalyptus

species would typically involve the following steps:

Plant Material (e.g., Eucalyptus leaves) Solvent Extraction
(e.g., with methanol or ethanol)

 Grind and soak Liquid-Liquid Partitioning
(e.g., with hexane, ethyl acetate)

 Concentrate and partition Column Chromatography
(Silica gel, Sephadex)

 Separate fractions Further Purification
(e.g., Preparative HPLC)

 Isolate compound Isolated 3-Acetoxy-11-ursen-28,13-olide Characterize 

Click to download full resolution via product page

General Isolation Workflow

Chemical Synthesis
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3-Acetoxy-11-ursen-28,13-olide is described as a reduction product of 11-ketoursolic acid.[5]

A plausible synthetic route would, therefore, involve the reduction of the ketone at the C-11

position.

11-Ketoursolic Acid Reduction Reaction
(e.g., with Sodium Borohydride)

Acetylation of 3-OH group
(e.g., with Acetic Anhydride)

Intramolecular Lactonization
(if not already formed)

Purification
(e.g., Crystallization, Chromatography) 3-Acetoxy-11-ursen-28,13-olide

Click to download full resolution via product page

Plausible Synthetic Pathway

Biological Activity and Signaling Pathways
3-Acetoxy-11-ursen-28,13-olide exhibits promising biological activities, including anticancer

and protein tyrosine phosphatase 1B (PTP1B) inhibitory effects.

Anticancer Activity
This compound has been shown to enhance the inhibitory effect on various cancer cell lines,

including esophageal cancer cells (EC-109, KYSE150, EC-1) and human ovarian cancer cells

(A2780).[1][6] The proliferative activity of KYSE150 and EC-109 cells was significantly inhibited

at medium and high concentrations.[1] Furthermore, it has been found to possess

radiosensitizing activity.[1]

While the specific signaling pathway for 3-Acetoxy-11-ursen-28,13-olide is not fully

elucidated, the anticancer mechanisms of ursane triterpenoids often involve the induction of

apoptosis and cell cycle arrest.[7][8] A probable pathway involves the p53-mediated activation

of p38 MAPK, leading to the downregulation of anti-apoptotic proteins like Bcl-2 and the

upregulation of pro-apoptotic proteins, ultimately resulting in apoptosis.[7][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1151467?utm_src=pdf-body
https://www.medchemexpress.com/3-acetoxy-11-ursen-28-13-olide.html
https://www.benchchem.com/product/b1151467?utm_src=pdf-body-img
https://www.benchchem.com/product/b1151467?utm_src=pdf-body
https://www.bocsci.com/product/3-acetoxy-11-ursen-28-13-olide-cas-35959-08-1-179599.html
https://www.targetmol.cn/compound/3-Acetoxy-11-ursen-28%2C13-olide
https://www.bocsci.com/product/3-acetoxy-11-ursen-28-13-olide-cas-35959-08-1-179599.html
https://www.bocsci.com/product/3-acetoxy-11-ursen-28-13-olide-cas-35959-08-1-179599.html
https://www.benchchem.com/product/b1151467?utm_src=pdf-body
https://www.researchgate.net/publication/263205603_Anti-cancer_effects_of_ursane_triterpenoid_as_a_single_agent_and_in_combination_with_cisplatin_in_bladder_cancer
https://ps.tbzmed.ac.ir/PDF/ps-29-190.pdf
https://www.researchgate.net/publication/263205603_Anti-cancer_effects_of_ursane_triterpenoid_as_a_single_agent_and_in_combination_with_cisplatin_in_bladder_cancer
https://www.mdpi.com/1422-0067/22/19/10695
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cancer Cell

3-Acetoxy-11-ursen-28,13-olide

p53 Activation

p38 MAPK Activation

Bcl-2 Family Modulation
(Bcl-2 down, Bax up)

Caspase Cascade Activation

Apoptosis

 

PTP1B Enzyme

3-Acetoxy-11-ursen-28,13-olide

Allosteric Binding Site

 Binds to 

Conformational Change

 Induces 

WPD Loop Destabilization

PTP1B Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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